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Compound of Interest

Compound Name: Perivine

Cat. No.: B192073 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. Perivine, an indole alkaloid derived from Catharanthus roseus (formerly Vinca

rosea), requires careful management due to its classification as a vinca alkaloid, a group of

compounds known for their cytotoxic properties.[1][2] This guide provides a comprehensive,

step-by-step procedure for the safe disposal of perivine, aligning with best practices for

handling potent and hazardous chemicals in a research environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for perivine is not readily available, its identity as a

vinca alkaloid necessitates that it be treated as a hazardous and potentially cytotoxic

substance. Vinca alkaloids are known to be anti-mitotic agents, meaning they inhibit cell

division.[1][3] Therefore, all waste containing perivine, including pure compound, solutions,

and contaminated materials, must be handled as hazardous chemical waste.

Key Chemical and Physical Properties of Perivine:
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Property Value Source

Molecular Formula C20H22N2O3 [4][5][6][7]

Molecular Weight 338.40 g/mol [4][5][6][7]

CAS Number 2673-40-7 [4][5][6]

Appearance Prisms from methanol [5]

pKa (in 66% DMF) 7.5 [5]

Step-by-Step Disposal Protocol for Perivine Waste
This protocol outlines the mandatory steps for the safe disposal of perivine waste in a

laboratory setting. This procedure applies to pure perivine, solutions containing perivine, and

any materials contaminated with it.

1. Personal Protective Equipment (PPE):

Before handling any perivine waste, all personnel must wear appropriate PPE to prevent

exposure. This includes:

Hand Protection: Wear dual-layered chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles with side shields or a face shield.

Skin and Body Protection: A disposable, solid-front, back-closing lab coat and closed-toe

shoes are required.

Respiratory Protection: All handling of solid perivine or concentrated solutions should be

performed within a certified chemical fume hood to prevent inhalation of aerosols or dust.

2. Waste Segregation and Collection:

Proper segregation is crucial to prevent hazardous reactions and ensure compliant disposal.

Designated Waste Container: Collect all perivine waste in a dedicated, clearly labeled

hazardous waste container. The container should be made of a compatible material, such as
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high-density polyethylene (HDPE), and have a secure, leak-proof lid.

Waste Stream Separation:

Solid Waste: Collect unused or expired pure perivine, contaminated personal protective

equipment (gloves, disposable lab coats), weigh boats, and other contaminated

disposable labware in a designated solid hazardous waste container.

Liquid Waste: Collect all solutions containing perivine in a separate, dedicated liquid

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Sharps Waste: Needles, syringes, or other sharps contaminated with perivine must be

disposed of in a designated, puncture-proof sharps container that is also labeled as

containing hazardous chemical waste.

3. Decontamination of Reusable Labware:

Initial Rinse: The first rinse of any reusable labware (e.g., glassware) that has come into

contact with perivine must be collected as hazardous liquid waste. Use a suitable solvent

(e.g., ethanol or acetone) to rinse all surfaces thoroughly and decant the rinsate into the

designated liquid perivine hazardous waste container.

Subsequent Rinses: Perform at least two additional rinses with the solvent. Depending on

institutional policy, these subsequent rinses may also need to be collected as hazardous

waste. Consult your institution's EHS guidelines for specific instructions.

4. Storage of Hazardous Waste:

Labeling: All hazardous waste containers must be accurately and clearly labeled with the

words "Hazardous Waste," the full chemical name ("Perivine"), the concentration, and the

date accumulation started.

Storage Location: Store hazardous waste containers in a designated Satellite Accumulation

Area (SAA) that is under the control of the laboratory personnel. The SAA should be in a

secondary containment tray to prevent the spread of any potential spills.
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Container Management: Keep waste containers closed at all times except when adding

waste. Do not overfill containers.

5. Final Disposal:

Contact EHS: Once a waste container is full or is no longer being used, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal. Follow all institutional procedures for waste manifest and pickup requests.

Experimental Workflow for Perivine Disposal
The following diagram illustrates the logical workflow for the proper disposal of perivine waste.

Preparation

Waste Generation Waste Segregation & Collection

Storage & Final Disposal

Don Appropriate PPE Prepare Work Area
(Fume Hood)

Solid Perivine Waste
(e.g., contaminated gloves, vials)

Liquid Perivine Waste
(e.g., solutions, rinsates)

Contaminated Sharps

Collect in Labeled
Solid Hazardous
Waste Container

Collect in Labeled
Liquid Hazardous
Waste Container

Collect in Labeled
Sharps Container

Store in Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of perivine waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

perivine, thereby protecting themselves, their colleagues, and the environment. Always consult
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your institution's specific guidelines and your laboratory's Chemical Hygiene Plan for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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